Cas no 2400-66-0 (Icosanal)

• Product Name: Icosanal
• CAS No: 2400-66-0
• MF: C₂₀H₄₀O
• MW: 296.531006813049
• MDL: MFCD00047661
• CID: 286890
• PubChem ID: 75458
• Update Time: 2025-04-19

Icosanal Chemical and Physical Properties

Names and Identifiers

• Eicosanal
• icosanal
• 1-Eicosanal
• Eicosyl aldehyde
• n-Eicosanal
• Didecyl aldehyde
• ZNJ1NXP04J
• FWBUWJHWAKTPHI-UHFFFAOYSA-N
• Eicosanal-
• LMFA06000250
• RP06782
• Y8394
• H11190
• AKOS032950020
• J-521482
• FT-0607716
• 2400-66-0
• MFCD00047661
• CAA40066
• CS-W004308
• [(2,4-dimethylphenyl)amino](oxo)aceticacid
• AI3-24217
• SCHEMBL154928
• UNII-ZNJ1NXP04J
• Q27295787
• NS00047967
• 12001-36-4
• AS-56043
• CHEBI:196292
• EINECS 219-275-5
• DTXSID00178733
• ALDEHYDE C-20
• Icosanal

• MDL： MFCD00047661
• Inchi： 1S/C20H40O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h20H,2-19H2,1H3
• InChI Key： FWBUWJHWAKTPHI-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 296.3081
• Monoisotopic Mass: 296.307915895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 9.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.832
• Melting Point: 77-79 ºC
• Boiling Point: 368.11°C (estimate)
• Refractive Index: 1.4556 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes